Cas no 37566-40-8 (5-Chloro-1,3,4-thiadiazol-2-amine)
5-Chloro-1,3,4-thiadiazol-2-amine is a versatile organic compound with significant synthetic utility. Its unique 1,3,4-thiadiazole ring structure provides excellent stability and reactivity, making it a valuable intermediate in the synthesis of various heterocyclic compounds. This compound's chlorinated substituent enhances its selectivity in organic transformations, offering researchers a reliable tool for targeted synthesis.
37566-40-8 structure
Product Name:5-Chloro-1,3,4-thiadiazol-2-amine
CAS No:37566-40-8
MF:C2H2ClN3S
MW:135.575376987457
MDL:MFCD01578280
CID:321934
PubChem ID:314235
Update Time:2025-10-15
5-Chloro-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1,3,4-thiadiazol-2-ylamine
- (S)-FUP-TBU
- 1,3,4-Thiadiazol-2-amine,5-chloro-
- 5-Chloro-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine, 5-chloro-
- NSC231514
- PubChem22222
- C2H2ClN3S
- OPGJORQBYBKWNH-UHFFFAOYSA-N
- 2-amino-5-chloro-1,3,4-thiadiazole
- RP20225
- ST2411912
- AB0024548
- W5844
- NSC 231514
- FT-0756928
- CS-W005658
- MFCD01578280
- 37566-40-8
- AKOS006338532
- NSC-231514
- DTXSID30310745
- 5-Chloro-1 pound not3 pound not4-thiadiazol-2-amine
- EN300-84608
- A874067
- AMY22982
- J-517238
- SY112663
- SCHEMBL5630434
- GS-3981
- 2-Amino-5-chloro-1,3,4-thiadiazole; NSC 231514
- DTXCID00261871
- DB-069565
-
- MDL： MFCD01578280
- Inchi： 1S/C2H2ClN3S/c3-1-5-6-2(4)7-1/h(H2,4,6)
- InChI Key： OPGJORQBYBKWNH-UHFFFAOYSA-N
- SMILES： ClC1=NN=C(N)S1
Computed Properties
- Exact Mass: 134.96600
- Monoisotopic Mass: 134.966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 70
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80
- XLogP3: 1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.7±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 295.2°C at 760 mmHg
- Flash Point: 132.4±22.6 °C
- Refractive Index: 1.676
- PSA: 80.04000
- LogP: 1.35490
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
5-Chloro-1,3,4-thiadiazol-2-amine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
5-Chloro-1,3,4-thiadiazol-2-amine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079734-250mg |
5-Chloro-1,3,4-thiadiazol-2-ylamine |
37566-40-8 | 95% | 250mg |
￡34.00 | 2022-03-01 | |
| Fluorochem | 079734-1g |
5-Chloro-1,3,4-thiadiazol-2-ylamine |
37566-40-8 | 95% | 1g |
￡82.00 | 2022-03-01 | |
| Fluorochem | 079734-5g |
5-Chloro-1,3,4-thiadiazol-2-ylamine |
37566-40-8 | 95% | 5g |
￡267.00 | 2022-03-01 | |
| Fluorochem | 079734-10g |
5-Chloro-1,3,4-thiadiazol-2-ylamine |
37566-40-8 | 95% | 10g |
￡478.00 | 2022-03-01 | |
| Alichem | A059007476-5g |
5-Chloro-1,3,4-thiadiazol-2-amine |
37566-40-8 | 98% | 5g |
$589.69 | 2023-09-02 | |
| Alichem | A059007476-10g |
5-Chloro-1,3,4-thiadiazol-2-amine |
37566-40-8 | 98% | 10g |
$690.10 | 2023-09-02 | |
| Alichem | A059007476-25g |
5-Chloro-1,3,4-thiadiazol-2-amine |
37566-40-8 | 98% | 25g |
$1670.66 | 2023-09-02 | |
| Ambeed | A144649-100mg |
5-Chloro-1,3,4-thiadiazol-2-amine |
37566-40-8 | 98% | 100mg |
$8.0 | 2023-02-28 | |
| Ambeed | A144649-250mg |
5-Chloro-1,3,4-thiadiazol-2-amine |
37566-40-8 | 98% | 250mg |
$10.0 | 2025-02-21 | |
| Ambeed | A144649-1g |
5-Chloro-1,3,4-thiadiazol-2-amine |
37566-40-8 | 98% | 1g |
$26.0 | 2025-02-21 |
5-Chloro-1,3,4-thiadiazol-2-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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